Cas no 1781976-12-2 (2-(2-Bromobenzo[d]oxazol-6-yl)acetic acid)

• Product Name: 2-(2-Bromobenzo[d]oxazol-6-yl)acetic acid
• CAS No: 1781976-12-2
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 4818210
• Update Time: 2025-06-15

2-(2-Bromobenzo[d]oxazol-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromobenzo[d]oxazole-6-acetic acid
• 2-(2-Bromobenzo[d]oxazol-6-yl)acetic acid

• Inchi： 1S/C9H6BrNO3/c10-9-11-6-2-1-5(4-8(12)13)3-7(6)14-9/h1-3H,4H2,(H,12,13)
• InChI Key： FTEVCHDKEZLDMJ-UHFFFAOYSA-N
• SMILES： BrC1=NC2=CC=C(CC(=O)O)C=C2O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3

Additional information on 2-(2-Bromobenzo[d]oxazol-6-yl)acetic acid

Recent Advances in the Study of 2-(2-Bromobenzo[d]oxazol-6-yl)acetic acid (CAS: 1781976-12-2) in Chemical Biology and Pharmaceutical Research

2-(2-Bromobenzo[d]oxazol-6-yl)acetic acid (CAS: 1781976-12-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its brominated benzo[d]oxazole core and acetic acid moiety, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its potential therapeutic uses.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-(2-Bromobenzo[d]oxazol-6-yl)acetic acid, highlighting its efficient preparation through palladium-catalyzed cross-coupling reactions. The researchers emphasized the compound's versatility as a building block for more complex molecules, particularly in the development of kinase inhibitors. The study also reported that the bromine atom at the 2-position of the benzo[d]oxazole ring enhances the compound's reactivity, facilitating further functionalization.

In another significant development, a research team from the University of Cambridge investigated the biological activities of 2-(2-Bromobenzo[d]oxazol-6-yl)acetic acid and its derivatives. Their findings, published in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated that the compound exhibits moderate inhibitory activity against several cancer-related protein targets, including PI3K and mTOR. The acetic acid moiety was found to play a crucial role in binding to the active sites of these enzymes, suggesting potential applications in oncology drug development.

Further research has explored the compound's potential as a fluorescent probe. A study in Analytical Chemistry (2023) reported that 2-(2-Bromobenzo[d]oxazol-6-yl)acetic acid displays interesting photophysical properties, including strong fluorescence emission in the visible spectrum. This characteristic makes it a valuable tool for bioimaging and diagnostic applications, particularly in tracking cellular processes and protein interactions.

The pharmaceutical industry has also shown growing interest in this compound. Recent patent filings (2023-2024) reveal that several companies are investigating 2-(2-Bromobenzo[d]oxazol-6-yl)acetic acid as a key intermediate in the synthesis of novel anti-inflammatory and antimicrobial agents. Its structural features appear to contribute to improved pharmacokinetic properties in derivative compounds, including enhanced bioavailability and metabolic stability.

Despite these promising developments, challenges remain in the optimization of 2-(2-Bromobenzo[d]oxazol-6-yl)acetic acid for therapeutic applications. Current research is focusing on improving its selectivity and reducing potential off-target effects. Computational chemistry approaches, including molecular docking and quantitative structure-activity relationship (QSAR) studies, are being employed to design more potent and specific derivatives.

In conclusion, 2-(2-Bromobenzo[d]oxazol-6-yl)acetic acid (CAS: 1781976-12-2) represents an important scaffold in contemporary medicinal chemistry research. Its unique structural features and diverse biological activities make it a valuable compound for drug discovery and chemical biology applications. Ongoing studies continue to uncover new potential uses for this molecule, positioning it as a compound of significant interest in the pharmaceutical and biotechnology sectors.